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Compound of Interest

Compound Name: Substance P, Free Acid

Cat. No.: B12430944 Get Quote

Essential Safety and Handling Guide for
Substance P, Free Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

Substance P, Free Acid. Given the limited availability of a comprehensive Safety Data Sheet

(SDS) for this specific compound, a cautious approach is paramount. The following procedures

are based on general best practices for handling potent biologically active peptides and

research chemicals with unknown toxicity.

Hazard Assessment
Substance P is an endogenous neuropeptide involved in inflammatory processes, pain

transmission, and stress responses.[1] While extensive toxicological data for Substance P,
Free Acid, is not readily available, its potent biological activity necessitates careful handling to

avoid unintended physiological effects. Researchers should treat this substance as potentially

hazardous upon inhalation, ingestion, or skin contact.
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The selection of appropriate PPE is critical to minimize exposure. The following table

summarizes the recommended PPE for handling Substance P, Free Acid.

Exposure Route Recommended PPE
Specifications and Best

Practices

Inhalation NIOSH-approved Respirator

For handling powders outside

of a certified chemical fume

hood, a respirator with an

N100, R100, or P100 filter is

recommended.[2] All respirator

use must be in accordance

with a comprehensive

respiratory protection program,

including medical clearance,

training, and fit-testing.[2]

Skin Contact Powder-free Nitrile Gloves

Double-gloving is

recommended. Gloves must

be inspected before use and

changed immediately if

contaminated, torn, or

punctured.[3] Avoid PVC

gloves as they offer little

protection against chemical

exposure.[4]

Disposable Gown or Lab Coat

A disposable gown or a

dedicated lab coat that can be

decontaminated is essential.

Ensure it has long sleeves and

a secure closure.

Eye and Face Contact
Safety Goggles and Face

Shield

Safety goggles should be worn

at all times.[4] A face shield

should be used in conjunction

with goggles when there is a

risk of splashes or aerosol

generation.[2][4]
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Safe Handling Procedures
Adherence to standard operating procedures is crucial for minimizing risk.

Engineering Controls:

Always handle Substance P, Free Acid, in a certified chemical fume hood to minimize

inhalation exposure.

Use a balance with a draft shield when weighing the powdered substance.

Procedural Steps for Handling:

Preparation: Before handling, ensure all necessary PPE is readily available and in good

condition. Designate a specific area within the fume hood for handling Substance P.

Weighing and Reconstitution:

Carefully weigh the required amount of the powdered substance on weighing paper or in a

weigh boat.

To reconstitute, slowly add the solvent (e.g., DMSO, water) to the vial containing the

powder.[1] Avoid shaking, which can cause aerosolization; instead, gently vortex or pipette

to dissolve.

Experimental Use:

When transferring solutions, use appropriate pipettes with aerosol-resistant tips.

Keep all containers with Substance P, Free Acid, sealed when not in use.

Post-Handling:

Decontaminate all surfaces and equipment that may have come into contact with the

substance. A 10% bleach solution followed by a water rinse is generally effective for

decontaminating surfaces.

Remove and dispose of outer gloves before leaving the handling area.
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Wash hands thoroughly with soap and water after removing all PPE.[5]

Spill and Emergency Procedures
Immediate and appropriate action is critical in the event of a spill or exposure.
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Emergency Situation Immediate Action

Minor Spill (Powder)

1. Evacuate the immediate area. 2. Wear

appropriate PPE, including a respirator. 3.

Gently cover the spill with damp paper towels to

avoid raising dust. 4. Carefully wipe up the spill,

working from the outside in. 5. Place all

contaminated materials in a sealed bag for

hazardous waste disposal. 6. Decontaminate

the spill area with a suitable cleaning agent.

Major Spill

1. Evacuate the laboratory and alert others. 2.

Contact your institution's Environmental Health

and Safety (EHS) department immediately. 3.

Prevent entry to the affected area.

Skin Contact

1. Immediately remove contaminated clothing.

2. Wash the affected area thoroughly with soap

and plenty of water for at least 15 minutes.[3] 3.

Seek medical attention.

Eye Contact

1. Immediately flush the eyes with copious

amounts of water for at least 15 minutes, lifting

the upper and lower eyelids.[3] 2. Seek

immediate medical attention.

Inhalation

1. Move the affected person to fresh air. 2. If

breathing is difficult, provide oxygen. If not

breathing, give artificial respiration.[3] 3. Seek

immediate medical attention.

Ingestion

1. Rinse the mouth with water. Do NOT induce

vomiting.[3] 2. Never give anything by mouth to

an unconscious person.[3] 3. Seek immediate

medical attention.
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Proper disposal of Substance P, Free Acid, and associated waste is essential to prevent

environmental contamination and accidental exposure.

Waste Classification:

Substance P, Free Acid, with CAS number 71977-09-8, is not classified as a P-listed

(acutely hazardous) waste by the EPA.[6][7][8] Therefore, the stringent disposal

requirements for P-listed wastes do not apply.[8]

Disposal Procedures:

Unused or Expired Substance P, Free Acid:

Collect the original vial or any unused material in a clearly labeled, sealed container for

hazardous chemical waste.

Contaminated Materials:

All disposable materials that have come into contact with Substance P, such as gloves,

pipette tips, weighing boats, and paper towels, must be collected as hazardous waste.[7]

Place these materials in a dedicated, sealed, and clearly labeled hazardous waste bag or

container.[7]

Liquid Waste:

Collect all aqueous solutions containing Substance P in a designated, sealed, and labeled

hazardous waste container.

Empty Containers:

Even if visually empty, the original vial may contain residual powder. It should be managed

as hazardous waste and placed in the solid waste container.[7]

Waste Pickup:

Arrange for the pickup of all hazardous waste through your institution's Environmental

Health and Safety (EHS) department.
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PPE Selection Workflow
The following diagram outlines the decision-making process for selecting the appropriate level

of personal protective equipment when working with Substance P, Free Acid.
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Start: Handling
Substance P, Free Acid

Is the work being done
in a certified chemical

fume hood?

Are you handling the
powdered form?

Yes
Add NIOSH-approved

Respirator
(N100/P100)

No

Is there a risk of
splashing?

No Yes

Minimum PPE:
- Safety Goggles

- Double Nitrile Gloves
- Lab Coat/Gown

No Add Face Shield

Yes

Click to download full resolution via product page

Caption: PPE Selection Workflow for Substance P Handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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